ethyl ({4-[(1-methyl-1H-pyrazol-4-yl)methylene]-5-oxo-1-phenyl-4,5-dihydro-1H-imidazol-2-yl}thio)acetate

• IUPAC Name: ethyl 2-[(4E)-4-[(1-methylpyrazol-4-yl)methylidene]-5-oxo-1-phenylimidazol-2-yl]sulfanylacetate
• InChI: InChI=1S/C18H18N4O3S/c1-3-25-16(23)12-26-18-20-15(9-13-10-19-21(2)11-13)17(24)22(18)14-7-5-4-6-8-14/h4-11H,3,12H2,1-2H3/b15-9+
• InChI Key: PUJYTBAUJNZBSY-OQLLNIDSSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC(=CC2=CN(N=C2)C)C(=O)N1C3=CC=CC=C3
• Isomeric SMILES: CCOC(=O)CSC1=N/C(=C/C2=CN(N=C2)C)/C(=O)N1C3=CC=CC=C3
• Molecular Formula: C18H18N4O3S
• Molecular Weight: 370.4 g/mol

Description

Synthesis Analysis

The synthesis of ethyl ({4-[(1-methyl-1H-pyrazol-4-yl)methylene]-5-oxo-1-phenyl-4,5-dihydro-1H-imidazol-2-yl}thio)acetate involves several key steps, including heterocyclization reactions and condensation processes. For instance, Mohareb et al. (2004) demonstrated the preparation of related compounds through reactions with active methylene reagents to yield pyran, pyridine, and pyridazine derivatives (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Molecular Structure Analysis

The molecular structure of this compound has been studied through various spectroscopic methods, including NMR, mass spectrometry, and X-ray diffraction. For example, the structure of similar pyrazole derivatives was confirmed using single crystal X-ray diffraction studies, as reported by Naveen et al. (2021) (Naveen, Kumara, Kumar, Kumar, Zarrouk, Warad, & Lokanath, 2021).

Chemical Reactions and Properties

The compound's reactivity has been explored through various chemical reactions, including cyclocondensation and Knoevenagel approach. These reactions have been instrumental in synthesizing related compounds with diverse structures and properties. For instance, Kočevar et al. (1992) explored the synthesis of 2H-pyran-2-ones using 4-ethoxymethylene-2-phenyl-5(4H)-oxazolone (Kočevar, Kepe, Petrič, Polanc, & Verček, 1992).

Physical Properties Analysis

The physical properties, such as melting point, solubility, and thermal stability, of this compound and its derivatives have been characterized using various analytical techniques. These properties are crucial for understanding the compound's behavior in different environments and applications.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards other chemical reagents, are essential for the compound's application in chemical synthesis and pharmaceutical research. Studies like those by Mohareb et al. (2018) have delved into these aspects for related compounds (Mohareb & Gamaan, 2018).

Scientific Research Applications

Heterocyclic Synthesis and Novel Compounds Development

Synthetic Pathways and Derivatives

Research has demonstrated various synthetic routes involving ethyl ({4-[(1-methyl-1H-pyrazol-4-yl)methylene]-5-oxo-1-phenyl-4,5-dihydro-1H-imidazol-2-yl}thio)acetate or similar compounds, leading to the development of polyfunctionally substituted pyran, pyridine, and pyridazine derivatives. These compounds are of interest due to their structural complexity and potential chemical applications (Mohareb et al., 2004).

Antimicrobial Activities

Some derivatives synthesized from compounds structurally related to ethyl ({4-[(1-methyl-1H-pyrazol-4-yl)methylene]-5-oxo-1-phenyl-4,5-dihydro-1H-imidazol-2-yl}thio)acetate have shown promising antimicrobial activities. This includes the ability to fight against both bacterial and fungal pathogens, highlighting their potential in developing new antimicrobial agents (Wardkhan et al., 2008).

Molecular Characterization and Analysis

Structural Elucidation

Studies have focused on the detailed structural characterization of these compounds, including single-crystal X-ray diffraction and DFT studies. Such analyses are crucial for understanding the molecular geometry and electronic structures, which are essential for predicting reactivity and interactions with biological targets (Viveka et al., 2016).

Potential Bioactivities

Antitumor Activities

The exploration of ethyl 2-(1H-benzo[d]imidazol-2-yl)acetate, a compound with a similar heterocyclic backbone, in synthesizing various derivatives has led to the discovery of compounds with significant antitumor activities against multiple cancer cell lines. This suggests the potential of such compounds in anticancer drug development (Mohareb & Gamaan, 2018).